Cas no 916069-77-7 (4-(fluoromethyl)-2(5H)-Furanone)
916069-77-7 structure
Product Name:4-(fluoromethyl)-2(5H)-Furanone
CAS No:916069-77-7
MF:C5H5FO2
MW:116.090405225754
CID:1121477
PubChem ID:57939698
Update Time:2025-09-17
4-(fluoromethyl)-2(5H)-Furanone Chemical and Physical Properties
Names and Identifiers
-
- 4-(fluoromethyl)-2(5H)-Furanone
- 4-Fluoromethyl-5H-furan-2-one
- 2(5H)-Furanone, 4-(fluoromethyl)-
-
- Inchi： 1S/C5H5FO2/c6-2-4-1-5(7)8-3-4/h1H,2-3H2
- InChI Key： FRTULIFOIVLWAE-UHFFFAOYSA-N
- SMILES： O1CC(CF)=CC1=O
Computed Properties
- Exact Mass: 116.02735756g/mol
- Monoisotopic Mass: 116.02735756g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.234±0.06 g/cm3(Predicted)
- Melting Point: 30-40 °C
- Boiling Point: 104-105 °C(Press: 75.0 Torr)
4-(fluoromethyl)-2(5H)-Furanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P024Z4A-50mg |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 50mg |
$335.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-100mg |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 100mg |
$485.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-250mg |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 250mg |
$664.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-500mg |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 500mg |
$1012.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-1g |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 1g |
$1281.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-2.5g |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 2.5g |
$2449.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-5g |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 5g |
$3595.00 | 2024-04-20 | |
| 1PlusChem | 1P024Z4A-10g |
4-(fluoromethyl)-2(5H)-Furanone |
916069-77-7 | 95% | 10g |
$5298.00 | 2024-04-20 |
4-(fluoromethyl)-2(5H)-Furanone Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
916069-77-7 (4-(fluoromethyl)-2(5H)-Furanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
